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The Pyrrolidonyl Arylamidase (PYR) test is a rapid colorimetric biochemical assay used to
detect the activity of the enzyme L-pyrrolidonyl arylamidase (also known as PYRase).[1][2] This
test is a critical tool in clinical and research laboratories for the presumptive identification of
Streptococcus pyogenes (Group A Streptococcus) and Enterococcus species.[2][3] The PYR
test was first described in 1981 and has since become a reliable method for differentiating
various bacterial species.[1][4] For S. pyogenes, the PYR test is considered more specific and
sensitive than the traditional bacitracin sensitivity test.[1]

Biochemical Principle

The PYR test is based on the ability of certain bacteria to produce the enzyme L-pyrrolidonyl
arylamidase.[2] This enzyme hydrolyzes the substrate L-pyrrolidonyl-3-naphthylamide (PYR),
which is impregnated into a test disk or present in a broth medium.[3][4] The hydrolysis reaction
releases free B-naphthylamide.[2][4] A chromogenic developing reagent, N,N-
dimethylaminocinnamaldehyde, is then added.[4] This reagent reacts with the 3-naphthylamide
to form a bright pink or cherry-red Schiff base, indicating a positive result.[3][4][5]

Performance Characteristics

The PYR test offers high sensitivity and specificity for the identification of Streptococcus
pyogenes, often replacing older methods like the bacitracin and salt tolerance tests.[1][6]
However, it is a presumptive test, and for complete identification, supplementary biochemical
tests are recommended.[2][3]
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Performance Metric Value Source
Sensitivity 95.42% - 99.08% [7181I9]
Specificity 77.41% - 99.82% [7181I9]
Positive Predictive Value

95.97% [7118]
(PPV)
Negative Predictive Value

75% [71[8]

(NPV)

Experimental Workflow

The following diagram illustrates the general workflow for performing the PYR test using either

the rapid disk method or the broth-based assay.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.jcdr.net/article_fulltext.asp?id=8093
https://pmc.ncbi.nlm.nih.gov/articles/PMC5020175/
https://pubmed.ncbi.nlm.nih.gov/9216123/
https://www.jcdr.net/article_fulltext.asp?id=8093
https://pmc.ncbi.nlm.nih.gov/articles/PMC5020175/
https://pubmed.ncbi.nlm.nih.gov/9216123/
https://www.jcdr.net/article_fulltext.asp?id=8093
https://pmc.ncbi.nlm.nih.gov/articles/PMC5020175/
https://www.jcdr.net/article_fulltext.asp?id=8093
https://pmc.ncbi.nlm.nih.gov/articles/PMC5020175/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

PYR Test Experimental Workflow
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Caption: Workflow for the PYR test via disk and broth methods.
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Experimental Protocols

The following are detailed protocols for performing the PYR test. It is crucial to use a pure
culture of the test organism grown on non-selective media like blood agar for 18-24 hours.[1][2]

Protocol 1: Rapid Disk/Card Method

This is the most common and rapid procedure.

A. Materials and Reagents

PYR test disks or cards impregnated with L-pyrrolidonyl-B-naphthylamide.[3]

PYR Reagent: N,N-dimethylaminocinnamaldehyde (typically 0.01-0.015%).[2][3]

Sterile deionized or distilled water.[2]

Sterile inoculating loops or wooden applicator sticks.[10]

Petri dish or microscope slide.

Test organism: 18-24 hour pure culture on a blood agar plate.[11]

Quality Control Strains:

o Positive Control: Streptococcus pyogenes ATCC 19615 or Enterococcus faecalis ATCC
29212.[2][4]

o Negative Control: Streptococcus agalactiae ATCC 10386 or Escherichia coli ATCC 25922.
[21[4]

B. Procedure
e Place a PYR disk on a clean, dry surface, such as the inside of a sterile petri dish.[10]

« Slightly moisten the disk with 10 pL of sterile distilled or deionized water. It is critical not to
oversaturate (flood) the disk, as this can lead to false-negative results.[2][10]

e Using a sterile loop or stick, pick up 5-10 well-isolated colonies of the test strain.[2]
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Smear the inoculum heavily onto the moistened area of the PYR disk. A visible, heavy
inoculum is necessary to avoid false-negative results.[10]

Incubate the disk at room temperature for 1-2 minutes.[2] For slow-growing organisms, this
incubation may be extended up to 10 minutes.[12]

After incubation, add one drop of the PYR reagent to the inoculated area of the disk.[2]

Observe for a color change within 1 to 2 minutes of adding the reagent.[2][4]

C. Interpretation of Results

Positive: Development of a bright pink or cherry-red color within 1-2 minutes signifies the
presence of L-pyrrolidonyl arylamidase activity.[2][4] Streptococcus pyogenes is PYR
positive.[1]

Negative: No color change, or the development of a yellow, orange, or faint pink color,
indicates a negative result.[4][12] A blue or blue-green color may be produced by indole-
positive organisms but is considered a negative PYR test result.[2][12]

Protocol 2: Broth Method

This method requires a longer incubation period.

A. Materials and Reagents

PYR Broth (e.g., Todd Hewitt Broth base with PYR substrate).[5][6]
PYR Reagent: N,N-dimethylaminocinnamaldehyde.[2]

Sterile inoculating loops.

Test organism: 18-24 hour pure culture.[2]

Quality Control Strains (as listed in Protocol 1).

B. Procedure

Inoculate the PYR broth with 3-5 colonies from a pure 18-24 hour culture.[2][10]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://microbiologynotes.com/pyr-l-pyrrolidonyl-%CE%B2-naphthylamide-test-principle-uses-procedure-result-interpretaion-examples-and-limitation/
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://m.youtube.com/watch?v=AH1UUJntXYg
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbenotes.com/l-pyrrolidonyl-arylamidase-pyr-test/
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbenotes.com/l-pyrrolidonyl-arylamidase-pyr-test/
https://flabslis.com/blogs/pyr-test
https://microbenotes.com/l-pyrrolidonyl-arylamidase-pyr-test/
https://m.youtube.com/watch?v=AH1UUJntXYg
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://m.youtube.com/watch?v=AH1UUJntXYg
https://exodocientifica.com.br/_technical-data/M1489.pdf
https://www.himedialabs.com/media/TD/M1789.pdf
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbiologyinfo.com/pyr-test-principle-uses-procedure-and-result-interpretation/
https://microbiologynotes.com/pyr-l-pyrrolidonyl-%CE%B2-naphthylamide-test-principle-uses-procedure-result-interpretaion-examples-and-limitation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Incubate the tube aerobically at 35-37°C for 4 hours.[2][10]

 After incubation, add 2-3 drops of the PYR reagent to the broth.[2][10]

o Observe for the development of a red color within 1-2 minutes.[2]

C. Interpretation of Results

» Positive: A bright pink or red color develops within 1-2 minutes.[4]

» Negative: The broth remains its original color or turns yellow/orange.[13]

Quality Control

It is imperative to perform quality control for each new lot of PYR disks/broth and reagent.[10]

o Positive Control:Streptococcus pyogenes (ATCC 19615) should yield a bright pink/red color.
[4]

» Negative Control:Escherichia coli (ATCC 25922) should show no color change.[4]

Limitations of the PYR Test

» The PYR testis a presumptive test and is not sufficient for the complete identification of
bacteria; other biochemical or serological tests are required for confirmation.[3][4]

o A false-negative result can occur if the inoculum is too light or taken from selective media.[2]

[4]
o Excess moisture on the test disk may lead to false-negative results.[2][4]

e Results should be read within the specified timeframe (1-2 minutes after adding reagent) to
avoid misinterpretation.[4][12]

» While highly specific for differentiating S. pyogenes from other beta-hemolytic streptococci,
some other species, such as Enterococcus spp., Citrobacter, Klebsiella, and Yersinia, are
also PYR-positive.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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